N-cyclopropyl-N'-(2,4-dimethylphenyl)ethanediamide

• IUPAC Name: N-cyclopropyl-N'-(2,4-dimethylphenyl)oxamide
• InChI: InChI=1S/C13H16N2O2/c1-8-3-6-11(9(2)7-8)15-13(17)12(16)14-10-4-5-10/h3,6-7,10H,4-5H2,1-2H3,(H,14,16)(H,15,17)
• InChI Key: RFQMTDKIIILXRH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C(=O)NC2CC2)C
• Molecular Formula: C13H16N2O2
• Molecular Weight: 232.28 g/mol

Description

N-cyclopropyl-N'-(2,4-dimethylphenyl)ethanediamide, also known as CPDA, is a chemical compound that has been widely used in scientific research. It belongs to the class of N-phenylpropionamide derivatives and has been found to exhibit various biological activities.

Mechanism of Action

The exact mechanism of action of N-cyclopropyl-N'-(2,4-dimethylphenyl)ethanediamide is not fully understood. However, it is believed to act as a modulator of the GABAergic system, which is responsible for regulating the activity of neurons in the brain. This compound has been found to enhance the activity of GABA receptors, leading to an increase in the inhibitory neurotransmission. This, in turn, results in a reduction in neuronal excitability and a decrease in the severity of seizures.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been found to increase the levels of GABA in the brain, which is responsible for reducing the severity of seizures. This compound has also been found to inhibit the release of pro-inflammatory cytokines, which are responsible for causing inflammation and pain. In addition, this compound has been found to increase the levels of antioxidant enzymes, which help to protect the brain from oxidative damage.

Advantages and Limitations for Lab Experiments

N-cyclopropyl-N'-(2,4-dimethylphenyl)ethanediamide has several advantages for lab experiments. It is relatively easy to synthesize and has been found to exhibit a wide range of biological activities. This compound has also been found to be relatively stable and can be stored for long periods of time. However, there are also some limitations to using this compound in lab experiments. It has been found to be toxic at high concentrations, which can limit its use in certain experiments. In addition, the exact mechanism of action of this compound is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on N-cyclopropyl-N'-(2,4-dimethylphenyl)ethanediamide. One area of interest is the development of new analogs of this compound that exhibit improved biological activities. Another area of interest is the investigation of the potential use of this compound in the treatment of neurodegenerative diseases. Further research is also needed to fully understand the mechanism of action of this compound and its effects on the brain.

Scientific Research Applications

N-cyclopropyl-N'-(2,4-dimethylphenyl)ethanediamide has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit anticonvulsant, analgesic, and anti-inflammatory activities. This compound has also been shown to have a neuroprotective effect, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.